Distinct Lipophilicity Profile
The predicted LogP (ACD/LogP) of (3-Ethoxypropyl)(thiophen-3-ylmethyl)amine is 1.52, positioning it in a more lipophilic range than its corresponding methoxypropyl analog (which has an estimated LogP of ~1.1) and its phenyl analog (N-(3-ethoxypropyl)benzenemethanamine, estimated LogP ~2.1) . This intermediate lipophilicity, driven by the ethoxy chain and thienyl group, is often correlated with improved membrane permeability over smaller alkoxy derivatives, while potentially offering better aqueous solubility than the phenyl counterpart [1].
| Evidence Dimension | Partition Coefficient (Predicted LogP) |
|---|---|
| Target Compound Data | LogP = 1.52 |
| Comparator Or Baseline | N-(3-methoxypropyl)thiophen-3-ylmethanamine (est. LogP ~1.1); N-(3-ethoxypropyl)benzenemethanamine (est. LogP ~2.1) |
| Quantified Difference | +0.4 to +0.5 log units vs. methoxy analog; -0.6 log units vs. phenyl analog |
| Conditions | ACD/Labs Percepta Platform, version 14.00 |
Why This Matters
This specific lipophilicity window influences oral bioavailability and CNS penetration profiles, making the compound a targeted choice for lead optimization when standard analogs fall outside desired LogP ranges.
- [1] Lipinski, C. A., et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. (General LogP-permeability correlation). View Source
